Cas no 94248-51-8 (Benzene,dinitro-1,3-bis(2,4,6-trinitrophenoxy)- (9CI))

• Product Name: Benzene,dinitro-1,3-bis(2,4,6-trinitrophenoxy)- (9CI)
• CAS No: 94248-51-8
• MF: C₁₈H₆N₈O₁₈
• MW: 622.283043384552
• CID: 806350
• PubChem ID: 3024149
• Update Time: 2025-04-19

Benzene,dinitro-1,3-bis(2,4,6-trinitrophenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,dinitro-1,3-bis(2,4,6-trinitrophenoxy)- (9CI)
• 1,3-dinitro-2,4-bis(2,4,6-trinitrophenoxy)benzene
• dinitro-1,3-bis(2,4,6-trinitrophenoxy)benzene
• 94248-51-8
• DTXSID20915889
• 1,1'-[(2,4-Dinitro-1,3-phenylene)bis(oxy)]bis(2,4,6-trinitrobenzene)

• Inchi： 1S/C18H6N8O18/c27-19(28)7-3-10(22(33)34)16(11(4-7)23(35)36)43-14-2-1-9(21(31)32)18(15(14)26(41)42)44-17-12(24(37)38)5-8(20(29)30)6-13(17)25(39)40/h1-6H
• InChI Key： IJWBCTQOFIMTJQ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C1C(=CC=C(C=1[N+](=O)[O-])OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 621.98
• Monoisotopic Mass: 621.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 385Ų

Experimental Properties

• Density: 1.912
• Boiling Point: 625.2°Cat760mmHg
• Flash Point: 232.4°C
• Refractive Index: 1.742